Cas no 1804356-04-4 (3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804356-04-4
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4838137
• Update Time: 2025-07-14

3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-6(11)5-3-4(1-2-16)8(17-7(5)15)18-9(12,13)14/h3,6H,1H2
• InChI Key： AUABCZKDSJEUHG-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CC#N)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804356-04-4) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile, with the chemical identifier CAS No. 1804356-04-4, represents a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a pyridine core substituted with multiple fluorinated and iodinated functional groups, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and material science. The unique combination of electron-withdrawing and electron-donating groups on its structure makes it a valuable intermediate for synthesizing complex biologically active molecules.

The structural motif of 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile includes a difluoromethyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The presence of an iodo substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of diverse molecular frameworks. Additionally, the trifluoromethoxy group at the 6-position contributes to lipophilicity and electronic modulation, while the acetonitrile moiety at the 5-position offers a polar aprotic solvent environment conducive to various chemical transformations.

In recent years, this compound has been extensively explored in the development of novel therapeutic agents. Its pyridine scaffold is a privileged structure in medicinal chemistry, frequently appearing in bioactive molecules targeting various disease pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, particularly in addressing cancers driven by aberrant tyrosine kinase activity. The fluorinated substituents play a crucial role in modulating the pharmacokinetic properties of these inhibitors, improving their bioavailability and selectivity.

One notable area of research involving 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile is its utility in generating small-molecule probes for studying protein-protein interactions. Fluorescent or bioluminescent derivatives of this compound have been employed to develop high-throughput screening assays for identifying modulators of cellular signaling pathways. The iodine atom allows for facile introduction of reporter groups, enabling real-time monitoring of biological processes in vitro and even in living cells.

The agrochemical industry has also recognized the significance of this compound as a building block for designing novel pesticides and herbicides. The combination of fluorine and iodine substituents enhances the bioactivity and environmental stability of agrochemicals derived from it. Researchers have synthesized analogs of 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile that exhibit potent activity against resistant pest strains while maintaining low toxicity to non-target organisms.

From a synthetic chemistry perspective, CAS No. 1804356-04-4 serves as a versatile precursor for constructing more complex heterocyclic systems. The presence of multiple reactive sites allows chemists to employ diverse synthetic strategies, including nucleophilic substitution, metal-catalyzed coupling reactions, and transition-metal-catalyzed rearrangements. These reactions enable the introduction of additional functional groups or entire molecular fragments, expanding the library of possible derivatives.

The growing interest in fluorinated compounds stems from their unique electronic properties and biological effects. Fluoroaromatics are known to improve drug-like properties such as lipophilicity, solubility, and metabolic resistance. The specific arrangement of fluorine atoms in 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile contributes to its distinctive chemical behavior, making it an attractive candidate for further derivatization.

In conclusion, 3-(Difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804356-04-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features enable diverse chemical modifications, making it indispensable for researchers aiming to develop innovative molecular entities with enhanced biological activity and material properties.